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Compound of Interest

Compound Name:

Ethyl 1-

(hydroxymethyl)cyclopropanecarb

oxylate

Cat. No.: B1338513 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals working with Ethyl
1-(hydroxymethyl)cyclopropanecarboxylate. Adherence to these protocols is critical for

ensuring a safe laboratory environment and the integrity of your research.

Ethyl 1-(hydroxymethyl)cyclopropanecarboxylate is a combustible liquid that can cause

skin and eye irritation, as well as respiratory irritation[1]. Proper handling and disposal are

paramount to mitigate these risks.

Hazard Identification and Personal Protective
Equipment (PPE)
A thorough risk assessment should be conducted before handling this chemical. The following

table summarizes the key hazards and the required personal protective equipment.
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Hazard GHS Classification
Required Personal
Protective Equipment
(PPE)

Flammability Combustible liquid[1]

- Fire-resistant lab coat.[2] -

Work in a well-ventilated area,

preferably a chemical fume

hood. - Keep away from heat,

sparks, and open flames.[3]

Skin Irritation Causes skin irritation[1]

- Chemical-resistant gloves

(Nitrile or Butyl rubber

recommended).[4][5] - Lab

coat.[2]

Eye Irritation Causes serious eye irritation[1]

- Chemical splash goggles.[5]

[6] - A face shield should be

worn in addition to goggles

when there is a significant

splash hazard.[5][6]

Respiratory Irritation
May cause respiratory

irritation[1]

- Use in a well-ventilated area

or a chemical fume hood.[7] - If

ventilation is inadequate, a

respirator may be necessary.

[2][8]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available.

Verify that safety showers and eyewash stations are accessible and have been recently

tested.

Remove all potential ignition sources from the work area.[3]

Assemble all necessary equipment and reagents before handling the chemical.
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2. Donning Personal Protective Equipment (PPE):

Put on a fire-resistant lab coat.[2]

Don chemical splash goggles and a face shield if necessary.[5][6]

Wear appropriate chemical-resistant gloves.[4][5]

3. Chemical Handling:

Conduct all manipulations of Ethyl 1-(hydroxymethyl)cyclopropanecarboxylate within a

chemical fume hood.

Use compatible labware (e.g., glass, PTFE).

Avoid direct contact with the skin and eyes.[3]

In case of accidental contact, immediately flush the affected area with copious amounts of

water for at least 15 minutes and seek medical attention.[8]

If inhaled, move to fresh air and seek medical attention.[3][8]

4. Spills and Emergencies:

In the event of a small spill, absorb the material with an inert, non-combustible absorbent

(e.g., vermiculite, sand).

For larger spills, evacuate the area and contact your institution's environmental health and

safety (EHS) department.

In case of fire, use a carbon dioxide, dry chemical, or foam extinguisher.[3]

Disposal Plan: Waste Management Protocol
All waste containing Ethyl 1-(hydroxymethyl)cyclopropanecarboxylate must be treated as

hazardous waste.

Waste Collection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.dartmouth.edu/laboratory-research-safety/laboratory-safety/personal-protective-equipment-laboratories-0
https://miamioh.edu/finance-business/physical-facilities/safety/lab-safety/chemical-safety/chemical-hygiene-plan/personal-protection.html
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/product/b1338513?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC118350250&productDescription=ETHYL+CYCLOPROPANECARBOX+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_137682-89-4.html
https://www.fishersci.com/store/msds?partNumber=AC118350250&productDescription=ETHYL+CYCLOPROPANECARBOX+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_137682-89-4.html
https://www.fishersci.com/store/msds?partNumber=AC118350250&productDescription=ETHYL+CYCLOPROPANECARBOX+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1338513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect all liquid waste in a designated, properly labeled, and sealed container.

The container should be made of a material compatible with the chemical.

Do not mix with incompatible waste streams.

Waste Disposal:

Dispose of the chemical waste through your institution's EHS-approved hazardous waste

disposal program.[3]

Do not pour this chemical down the drain.

Experimental Workflow
The following diagram illustrates the standard workflow for handling Ethyl 1-
(hydroxymethyl)cyclopropanecarboxylate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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